2-{1-(2,2-dimethylpropyl)-4-[1-(2-methoxyphenyl)-4-piperidinyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-(2,2-dimethylpropyl)-4-[1-(2-methoxyphenyl)piperidin-4-yl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H39N3O2/c1-23(2,3)18-26-15-14-25(17-20(26)11-16-27)19-9-12-24(13-10-19)21-7-5-6-8-22(21)28-4/h5-8,19-20,27H,9-18H2,1-4H3
• InChI Key: IMVPNRHAFZBRAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CCN(CC1CCO)C2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C23H39N3O2
• Molecular Weight: 389.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperidine ring, a piperazine ring, and a phenyl ring, which are common structures in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired configuration and the available starting materials.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For example, the piperidine and piperazine rings might undergo reactions at the nitrogen atoms, while the phenyl ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this can be predicted based on its structure. For example, it is likely to be a solid at room temperature, and its solubility in water and organic solvents can be estimated.

Mechanism of Action

If this compound is biologically active, its mechanism of action would depend on its structure and the target it interacts with. Many drugs work by binding to a specific protein and altering its activity.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its reactivity and biological activity. Appropriate precautions should be taken when handling it.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas.